Cas no 32357-83-8 (1-pentoxyhexane)
1-pentoxyhexane structure
Product Name:1-pentoxyhexane
1-pentoxyhexane Chemical and Physical Properties
Names and Identifiers
-
- 1-pentoxyhexane
- 6-oxadodecane
- Hexane, 1-(pentyloxy)-
- Hexyl pentyl ether
- 1-(PENTYLOXY)HEXANE
- 1-(Pentyloxy)hexane #
- 32357-83-8
- amyl hexylate
- Ether, hexyl pentyl
- DTXSID6067674
- ABMGECRLBPHGSD-UHFFFAOYSA-N
- SCHEMBL198358
-
- Inchi: 1S/C11H24O/c1-3-5-7-9-11-12-10-8-6-4-2/h3-11H2,1-2H3
- InChI Key: ABMGECRLBPHGSD-UHFFFAOYSA-N
- SMILES: O(CCCCC)CCCCCC
Computed Properties
- Exact Mass: 172.18282
- Monoisotopic Mass: 172.182715
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 9
- Complexity: 71.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 4.2
Experimental Properties
- Density: 0.795
- Boiling Point: 204.1°C at 760 mmHg
- Flash Point: 66.7°C
- Refractive Index: 1.419
- PSA: 9.23
1-pentoxyhexane Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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